Cas no 139337-58-9 (2,4-Quinazolinediamine, 8-bromo-5-methyl-)
139337-58-9 structure
Product Name:2,4-Quinazolinediamine, 8-bromo-5-methyl-
CAS No:139337-58-9
MF:C9H9BrN4
MW:253.098560094833
CID:1267109
Update Time:2024-08-04
2,4-Quinazolinediamine, 8-bromo-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Quinazolinediamine, 8-bromo-5-methyl-
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- Inchi: 1S/C9H9BrN4/c1-4-2-3-5(10)7-6(4)8(11)14-9(12)13-7/h2-3H,1H3,(H4,11,12,13,14)
- InChI Key: XVQRKEZSSCGJRX-UHFFFAOYSA-N
- SMILES: N1=C2C(C(C)=CC=C2Br)=C(N)N=C1N
Computed Properties
- Exact Mass: 252.00117
Experimental Properties
- Density: 1.721±0.06 g/cm3(Predicted)
- Boiling Point: 513.0±60.0 °C(Predicted)
- PSA: 77.82
- pka: 6.56±0.10(Predicted)
2,4-Quinazolinediamine, 8-bromo-5-methyl- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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